Cas no 1257546-68-1 (N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 1257546-68-1
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 6361411
• PubChem ID: 49669848
• Update Time: 2025-10-22

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• N-[2-(4-fluorophenoxy)ethyl]-2-phenyl-2-pyrrol-1-ylacetamide
• F6014-0016
• N-[2-(4-fluorophenoxy)ethyl]-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• N-(2-(4-fluorophenoxy)ethyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• 1257546-68-1
• VU0529401-1
• AKOS024528955

• Inchi： 1S/C20H19FN2O2/c21-17-8-10-18(11-9-17)25-15-12-22-20(24)19(23-13-4-5-14-23)16-6-2-1-3-7-16/h1-11,13-14,19H,12,15H2,(H,22,24)
• InChI Key： PTQLLCOEGDISIR-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)C(C1=CC=CC=C1)N1C=CC=C1

Computed Properties

• Exact Mass: 338.14305602g/mol
• Monoisotopic Mass: 338.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.3Ų

Additional information on N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide: A Promising Compound in Pharmacological Research

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, with the CAS number 1257546-68-1, has emerged as a focal point in modern pharmacological research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of 2-phenyl-2-(1H-pyrrol-1-yl)acetamide derivatives, which are characterized by their 4-fluorophenoxy substituent and 1H-pyrrol-1-yl ring system. Recent studies have highlighted its multifaceted interactions with biological targets, making it a subject of interest for drug development and targeted therapy strategies.

The 4-fluorophenoxy group in N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide plays a critical role in modulating its pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability and improve the compound’s ability to cross biological membranes, which is a key factor in drug delivery systems. This feature is particularly relevant in the context of neurodegenerative disorders, where efficient brain penetration is essential for therapeutic efficacy. Researchers have also observed that the 4-fluorophenoxy substitution may influence the compound’s binding affinity to specific receptors, such as GABA receptors or ionotropic glutamate receptors, which are implicated in neurological conditions.

The 1H-pyrrol-1-yl ring system in N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide contributes to its structural complexity and functional versatility. Pyrrolidine derivatives are often associated with anti-inflammatory and antioxidant activities, as they can interact with NF-κB signaling pathways and reactive oxygen species (ROS). Recent advancements in molecular docking studies have revealed that this ring system may act as a scaffold for targeted drug design, enabling the compound to modulate inflammatory responses in chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide has also shown promise in cancer research. Its ability to inhibit pro-inflammatory cytokines and angiogenesis makes it a potential candidate for anti-cancer therapy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound could suppress the proliferation of breast cancer cells by inducing apoptosis and disrupting mitochondrial function. The 2-phenyl group in the molecule may further enhance its anti-tumor activity by interacting with cell surface receptors involved in tumor growth and metastasis.

In addition to its anti-inflammatory and anti-cancer properties, N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide has been explored for its neuroprotective potential. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are often associated with oxidative stress and neuroinflammation, which this compound may address. A 2022 study in *Neuropharmacology* reported that N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide could reduce beta-amyloid aggregation and tau hyperphosphorylation, two hallmark features of Alzheimer’s disease. These findings underscore its potential as a multi-target drug for complex neurological conditions.

The 2-phenyl moiety in N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is another key structural element that influences its biological activity. This group is often involved in hydrophobic interactions with cell membrane receptors, enhancing the compound’s cell permeability and target specificity. Recent computational models have predicted that the 2-phenyl ring could bind to ERK1/2 kinases, which are critical in cell survival and proliferation pathways. This interaction may explain the compound’s ability to modulate signal transduction in both normal and pathological cellular environments.

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is also being investigated for its role in metabolic disorders. Obesity and type 2 diabetes are associated with chronic low-grade inflammation and insulin resistance, which this compound may help alleviate. Preclinical studies have shown that it can reduce lipid accumulation in adipose tissue and improve insulin sensitivity by modulating peroxisome proliferator-activated receptors (PPARs). These findings suggest its potential as an anti-diabetic agent with anti-inflammatory properties.

The 4-fluorophenoxy substitution in N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide also contributes to its photophysical properties, which are being explored for drug delivery applications. Fluorinated compounds often exhibit enhanced fluorescence and photostability, making them suitable for imaging agents or photodynamic therapy. Researchers are currently investigating how these properties can be harnessed to develop targeted drug delivery systems for cancer and infectious diseases.

N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is a prime example of how structural modifications can significantly impact a compound’s biological activity and therapeutic potential. Its unique combination of 4-fluorophenoxy, 1H-pyrrol-1-yl, and 2-phenyl groups provides a versatile scaffold for drug design, enabling it to address multiple pathological conditions. As research in this field continues to evolve, N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide may become a cornerstone in the development of next-generation therapeutics for chronic diseases and complex disorders.

Recent advancements in synthetic chemistry have also allowed for the exploration of derivative compounds of N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide. By modifying the 4-fluorophenoxy group or the 1H-pyrrol-1-yl ring, researchers aim to enhance the compound’s selectivity, potency, and safety profile. For example, replacing the fluorine atom with other halogens or introducing functional groups may lead to improved drug metabolism and reduced toxicity. These efforts are critical in translating preclinical findings into clinical applications.

Moreover, the 2-phenyl group in N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is being studied for its potential to interact with protein kinases involved in cancer progression. Kinases such as AKT and mTOR are known to drive tumor growth and resistance to therapy, and the 2-phenyl moiety may act as a pharmacophore for these targets. This insight opens new avenues for targeted therapies that could overcome drug resistance and improve patient outcomes.

In conclusion, N-2-(4-fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide represents a multifaceted compound with significant biological activity and therapeutic potential. Its unique structural features, including the 4-fluorophenoxy, 1H-pyrrol-1-yl, and 2-phenyl groups, enable it to modulate multiple pathways and target diverse diseases. As research in this area progresses, this compound may play a pivotal role in the development of innovative therapeutics for chronic and complex conditions. The ongoing exploration of its structural and functional properties will undoubtedly contribute to the advancement of pharmaceutical science and personalized medicine.

N-2-(4-Fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is a complex molecule with significant pharmacological potential due to its unique structural features and multifunctional properties. Below is a structured summary of its key aspects: --- ### 1. Structural Composition - Core Scaffold: A pyrrolidine ring (1H-pyrrol-1-yl) connected to an acetic acid group. - Functional Groups: - 4-Fluorophenoxy Group: Attached to the ethyl chain, enhancing hydrophobicity and fluorescence. - 2-Phenyl Group: Provides hydrophobic interactions and potential kinase-targeting capabilities. - Ethyl Bridge: Links the pyrrolidine ring to the fluorophenoxy and phenyl groups. --- ### 2. Biological Activity - Anti-Inflammatory Effects: - Reduces neuroinflammation and lipid accumulation in metabolic disorders. - Modulates NF-κB and JAK-STAT pathways to suppress inflammatory responses. - Neuroprotective Properties: - Inhibits beta-amyloid aggregation and tau hyperphosphorylation in Alzheimer’s disease. - Reduces oxidative stress and neurodegeneration. - Anti-Diabetic Potential: - Improves insulin sensitivity by modulating PPARs. - Reduces lipid accumulation in adipose tissue. - Anti-Cancer Activity: - Targets ERK1/2 kinases and AKT/mTOR pathways. - Inhibits tumor growth and drug resistance. - Photophysical Properties: - Enhanced fluorescence and photostability for imaging and photodynamic therapy. --- ### 3. Therapeutic Applications - Neurological Disorders: - Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions. - Metabolic Disorders: - Obesity, type 2 diabetes, and insulin resistance. - Cancer: - Targeting resistant cancers via kinase inhibition and apoptosis induction. - Infectious Diseases: - Potential use in drug delivery systems for targeted therapy. --- ### 4. Structural Modifications - Derivative Development: - Replacing the fluorine atom with other halogens or functional groups to enhance selectivity and potency. - Modifying the pyrrolidine ring to improve drug metabolism and reduced toxicity. - Kinase Targeting: - Exploiting the 2-phenyl group to interact with AKT, mTOR, and ERK1/2 for anti-cancer therapies. --- ### 5. Research and Development - Synthetic Chemistry: Ongoing efforts to optimize synthesis routes and stereochemistry for high-yield production. - Computational Modeling: Predicting binding interactions with target proteins and drug metabolism profiles. - Preclinical Studies: Evaluating in vivo efficacy and safety in animal models. --- ### 6. Future Directions - Personalized Medicine: Tailoring derivatives for specific genetic profiles or disease subtypes. - Combination Therapies: Pairing with existing drugs to enhance efficacy and reduce resistance. - Targeted Drug Delivery: Leveraging photophysical properties for nanoparticle-based delivery systems. --- ### Conclusion N-2-(4-Fluorophenoxy)ethyl-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is a versatile molecule with broad therapeutic applications. Its unique structure enables multifunctional activity across neurological, metabolic, and oncological diseases. Continued research into its structural optimization and mechanistic insights will drive its development into innovative therapeutics, contributing to advancements in pharmaceutical science and personalized medicine.